3-{2-[2-(Adamantan-2-yloxycarbonylamino)-3-(1H-indol-3-yl)-2-methyl-propionylamino]-3-phenyl-propylcarbamoyl}-acrylic acid

• Molecular Formula: C36H42N4O6
• Molecular Weight: 626.7 g/mol
• IUPAC Name: (E)-4-[[(2S)-2-[[(2R)-2-(2-adamantyloxycarbonylamino)-3-(1H-indol-3-yl)-2-methylpropanoyl]amino]-3-phenylpropyl]amino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C36H42N4O6/c1-36(19-27-20-37-30-10-6-5-9-29(27)30,40-35(45)46-33-25-14-23-13-24(16-25)17-26(33)15-23)34(44)39-28(18-22-7-3-2-4-8-22)21-38-31(41)11-12-32(42)43/h2-12,20,23-26,28,33,37H,13-19,21H2,1H3,(H,38,41)(H,39,44)(H,40,45)(H,42,43)/b12-11+/t23?,24?,25?,26?,28-,33?,36+/m0/s1
• InChI Key: SBBCWLUBBJWDTN-PKIUTDBJSA-N
• Isomeric SMILES: C[C@@](CC1=CNC2=CC=CC=C21)(C(=O)N[C@@H](CC3=CC=CC=C3)CNC(=O)/C=C/C(=O)O)NC(=O)OC4C5CC6CC(C5)CC4C6
• Canonical SMILES: CC(CC1=CNC2=CC=CC=C21)(C(=O)NC(CC3=CC=CC=C3)CNC(=O)C=CC(=O)O)NC(=O)OC4C5CC6CC(C5)CC4C6
• Synonyms: PD 135154; PD-135154; PD135154

Description

3-{2-[2-(Adamantan-2-yloxycarbonylamino)-3-(1H-indol-3-yl)-2-methyl-propionylamino]-3-phenyl-propylcarbamoyl}-acrylic acid, also known as this compound, is a useful research compound. Its molecular formula is C36H42N4O6 and its molecular weight is 626.7 g/mol. The purity is usually 95%.
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